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For Researchers, Scientists, and Drug Development Professionals

In the ongoing battle against antimicrobial resistance, the development of potent β-lactamase

inhibitors is paramount to preserving the efficacy of β-lactam antibiotics. This guide provides a

comparative overview of two such inhibitors: the well-established avibactam and the novel

compound FPI-1523. While a comprehensive head-to-head comparison is limited by the

scarcity of publicly available data for FPI-1523, this document synthesizes the existing in vitro

data to offer a preliminary assessment of their relative efficacy.

Introduction to the Compounds
Avibactam is a clinically approved, non-β-lactam β-lactamase inhibitor belonging to the

diazabicyclooctane (DBO) class. It is used in combination with antibiotics like ceftazidime and

aztreonam to treat a variety of infections caused by multidrug-resistant Gram-negative bacteria.

Avibactam is known for its broad-spectrum inhibition of Ambler class A, class C, and some

class D serine β-lactamases.

FPI-1523 is a novel diazabicyclooctane and a derivative of avibactam. Currently, information on

FPI-1523 is primarily available through chemical data sheets, with limited peer-reviewed

studies detailing its in vivo efficacy or clinical performance.
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The available data allows for a direct, albeit limited, comparison of the in vitro inhibitory activity

of FPI-1523 and avibactam against specific β-lactamases and penicillin-binding proteins

(PBPs).
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Target Enzyme Parameter FPI-1523 Avibactam Notes

CTX-M-15 (Class

A β-lactamase)
Kd 4 nM -

A lower Kd value

indicates a

stronger binding

affinity.

IC50 - 5 nM[1]

IC50 and Kd are

related but not

identical; both

indicate high

potency.

OXA-48 (Class D

β-lactamase)
Kd 34 nM -

Indicates potent

inhibition by FPI-

1523. Avibactam

is known to

inhibit some

class D

enzymes,

including OXA-

48.

PBP2 (Penicillin-

Binding Protein)
IC50 3.2 µM 3.47 µM (E. coli)

The IC50 value

for avibactam

was converted

from 0.92 µg/mL

using a

molecular weight

of 265.25 g/mol .

The values

suggest

comparable,

though

moderate, direct

antibacterial

activity through

PBP2 inhibition.
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Note on Data Interpretation: It is crucial to acknowledge the limitations of this comparison. The

data for FPI-1523 is sparse and originates from non-peer-reviewed sources. Furthermore, a

direct comparison of Kd (dissociation constant) and IC50 (half-maximal inhibitory

concentration) should be made with caution, as they are different measures of inhibitor-enzyme

interaction. However, both values for CTX-M-15 inhibition are in the low nanomolar range,

suggesting high potency for both compounds.

Mechanism of Action: Diazabicyclooctanes
Both FPI-1523 and avibactam are diazabicyclooctane (DBO) β-lactamase inhibitors. Their

mechanism of action involves the formation of a covalent, yet reversible, acyl-enzyme

intermediate with the serine residue in the active site of the β-lactamase. This acylation

inactivates the enzyme, preventing it from hydrolyzing the partner β-lactam antibiotic. The

reversibility of this inhibition is a key feature of the DBO class.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Analysis of the β-Lactamase Inhibitors
FPI-1523 and Avibactam]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387629#fpi-1523-vs-avibactam-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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